Cas no 923512-23-6 (1-{4-3-(4-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}-3,3-dimethylbutan-1-one)

• Product Name: 1-{4-3-(4-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}-3,3-dimethylbutan-1-one
• CAS No: 923512-23-6
• MF: C₂₀H₂₄FN₇O
• MW: 397.449266433716
• CID: 5498516
• PubChem ID: 42523145
• Update Time: 2025-06-29

1-{4-3-(4-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}-3,3-dimethylbutan-1-one Chemical and Physical Properties

Names and Identifiers

• AKOS024472788
• F2865-0318
• 1-(4-(3-(4-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)-3,3-dimethylbutan-1-one
• VU0502864-1
• 1-[4-[3-(4-fluorophenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]-3,3-dimethylbutan-1-one
• 923512-23-6
• 1-{4-[3-(4-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl}-3,3-dimethylbutan-1-one
• 1-{4-3-(4-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}-3,3-dimethylbutan-1-one

• Inchi： 1S/C20H24FN7O/c1-20(2,3)12-16(29)26-8-10-27(11-9-26)18-17-19(23-13-22-18)28(25-24-17)15-6-4-14(21)5-7-15/h4-7,13H,8-12H2,1-3H3
• InChI Key： LQNWELPURMAIKY-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C2=C(C(=NC=N2)N2CCN(C(CC(C)(C)C)=O)CC2)N=N1

Computed Properties

• Exact Mass: 397.20263658g/mol
• Monoisotopic Mass: 397.20263658g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 80Ų

Additional information on 1-{4-3-(4-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}-3,3-dimethylbutan-1-one

Comprehensive Analysis of 1-{4-3-(4-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}-3,3-dimethylbutan-1-one (CAS No. 923512-23-6)

The compound 1-{4-3-(4-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}-3,3-dimethylbutan-1-one (CAS No. 923512-23-6) is a highly specialized molecule with significant potential in pharmaceutical research and development. Its complex structure, featuring a fluorophenyl group and a triazolopyrimidine core, makes it a subject of interest for scientists exploring novel therapeutic agents. This article delves into its chemical properties, potential applications, and relevance in contemporary research trends.

One of the most intriguing aspects of this compound is its piperazine moiety, which is often associated with bioactive molecules. The presence of a fluorophenyl group further enhances its potential for interaction with biological targets, particularly in the central nervous system. Researchers are increasingly focusing on such compounds due to their potential in addressing neurological disorders, a topic that has gained traction in recent years due to rising global health concerns.

In the context of current trends, the search for triazolopyrimidine derivatives has surged, driven by their versatility in drug design. The compound’s 3,3-dimethylbutan-1-one tail adds a layer of hydrophobicity, which could improve its pharmacokinetic properties. This aligns with the growing demand for bioavailable small molecules in the pharmaceutical industry, a hot topic in both academic and commercial research.

Another area of interest is the compound’s potential role in kinase inhibition. Kinases are a major focus in drug discovery, particularly for cancer and inflammatory diseases. The triazolopyrimidine scaffold is known to interact with kinase domains, making this compound a candidate for further investigation. Given the rise in personalized medicine and targeted therapies, such molecules are at the forefront of modern pharmacology.

From a synthetic chemistry perspective, the compound’s CAS No. 923512-23-6 serves as a unique identifier, enabling researchers to track its properties and applications. The inclusion of a fluorine atom is particularly noteworthy, as fluorinated compounds often exhibit enhanced metabolic stability and binding affinity. This has led to a surge in searches for fluorinated drug candidates, reflecting the compound’s relevance in cutting-edge research.

Environmental and safety considerations are also critical when discussing such compounds. While 1-{4-3-(4-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}-3,3-dimethylbutan-1-one is not classified as hazardous, its handling requires standard laboratory precautions. This aligns with the increasing emphasis on green chemistry and sustainable drug development, topics that resonate with both researchers and the public.

In summary, CAS No. 923512-23-6 represents a fascinating example of modern medicinal chemistry. Its unique structure and potential applications in neurological and kinase-related therapies make it a compound worth watching. As the scientific community continues to explore its properties, this molecule may well emerge as a key player in the next generation of therapeutic agents.